2-Bromo-1-(4-fluoronaphthalen-1-yl)ethan-1-one
Overview
Description
2-Bromo-1-(4-fluoronaphthalen-1-yl)ethanone is a chemical compound with the CAS Number: 388-31-8. It has a molecular weight of 267.1 . The IUPAC name for this compound is 2-bromo-1-(4-fluoro-1-naphthyl)ethanone .
Molecular Structure Analysis
The InChI code for 2-Bromo-1-(4-fluoronaphthalen-1-yl)ethanone is 1S/C12H8BrFO/c13-7-12(15)10-5-6-11(14)9-4-2-1-3-8(9)10/h1-6H,7H2 . This code provides a specific description of the molecule’s structure, including the positions of the bromine, fluorine, and oxygen atoms.Physical and Chemical Properties Analysis
The compound 2-Bromo-1-(4-fluoronaphthalen-1-yl)ethanone has a molecular weight of 267.1 . Unfortunately, other physical and chemical properties such as melting point, boiling point, and density were not found in the search results.Scientific Research Applications
Electrophilic Bromination
A study by Ying (2011) explored the selective α-monobromination of various alkylaryl ketones, including compounds structurally related to 2-Bromo-1-(4-fluoronaphthalen-1-yl)ethanone, utilizing ionic liquids as bromine sources. This process proved to be highly efficient, simple, and regioselective, indicating the utility of such compounds in specific bromination reactions that are pivotal in organic synthesis (W. Ying, 2011).
Synthesis of Chalcone Analogues
Curti et al. (2007) described a method for synthesizing α,β-unsaturated ketones, acting as chalcone analogues, through an electron-transfer chain reaction involving α-bromoketones. This method, applicable to compounds like 2-Bromo-1-(4-fluoronaphthalen-1-yl)ethanone, highlights its potential in creating a variety of chalcone analogues, which are important in various fields, including medicinal chemistry (C. Curti, A. Gellis, & P. Vanelle, 2007).
Biological Activities
Sherekar, Kakade, and Padole (2021) conducted a study on the synthesis, characterization, and biological evaluation of derivatives of 1-(4-Bromo-1-hydroxynaphthalen-2-yl)ethanone. The synthesized compounds exhibited excellent antimicrobial activities, demonstrating the potential of 2-Bromo-1-(4-fluoronaphthalen-1-yl)ethanone derivatives in developing new antimicrobial agents (V. M. Sherekar, K. P. Kakade, & N. S. Padole, 2021).
Safety and Hazards
Properties
IUPAC Name |
2-bromo-1-(4-fluoronaphthalen-1-yl)ethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8BrFO/c13-7-12(15)10-5-6-11(14)9-4-2-1-3-8(9)10/h1-6H,7H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZNXQKCHZJABDHO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=CC=C2F)C(=O)CBr |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8BrFO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50282470 |
Source
|
| Record name | 2-bromo-1-(4-fluoronaphthalen-1-yl)ethanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50282470 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
267.09 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
388-31-8 |
Source
|
| Record name | 388-31-8 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=26056 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 2-bromo-1-(4-fluoronaphthalen-1-yl)ethanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50282470 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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